Cas no 4238-91-9 (2-(aziridin-1-yl)-4,6-dichloropyrimidine)
4238-91-9 structure
Product Name:2-(aziridin-1-yl)-4,6-dichloropyrimidine
CAS No:4238-91-9
MF:C6H5Cl2N3
MW:190.029998540878
CID:1515076
PubChem ID:96075
Update Time:2025-04-21
2-(aziridin-1-yl)-4,6-dichloropyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(aziridin-1-yl)-4,6-dichloropyrimidine
- 4,6-Dichlor-2-aziridinyl-(1)-pyrimidin
- Pyrimidine, 2-aziridino-4,6-dichloro-
- 2-Aziridin-1-yl-4,6-dichlor-pyrimidin
- NSC50924
- BRN 0145035
- 2-aziridin-1-yl-4,6-dichloro-pyrimidine
- 4,6-Dichloro-2-ethyleneiminopyrimidine
- 2-Aziridino-4,6-dichloropyrimidine
- AC1L3VOF
- 4,6-Dichlor-2-aziridinyl-(1)-pyrimidin; Pyrimidine, 2-aziridino-4,6-dichloro-; 2-Aziridin-1-yl-4,6-dichlor-pyrimidin; NSC50924; BRN 0145035; 2-aziridin-1-yl-4,6-dichloro-pyrimidine; 4,6-Dichloro-2-ethyleneiminopyrimidine; 2-Aziridino-4,6-dichloropyrimidine; AC1L3VOF;
- 5-25-10-00088 (Beilstein Handbook Reference)
- DTXSID80195185
- 2-(1-AZIRIDINYL)-4,6-DICHLOROPYRIMIDINE
- NSC-50924
- A6P67A57RV
- NSC 50924
- Pyrimidine, 2-(1-aziridinyl)-4,6-dichloro-
- 4238-91-9
- UNII-A6P67A57RV
-
- Inchi: 1S/C6H5Cl2N3/c7-4-3-5(8)10-6(9-4)11-1-2-11/h3H,1-2H2
- InChI Key: QIECOKJMZNNZML-UHFFFAOYSA-N
- SMILES: ClC1=CC(=NC(=N1)N1CC1)Cl
Computed Properties
- Exact Mass: 188.98625
- Monoisotopic Mass: 188.9860526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 28.8Ų
Experimental Properties
- PSA: 28.79
- LogP: 1.66840
2-(aziridin-1-yl)-4,6-dichloropyrimidine Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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